(4-Morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: tert-butyl N-[[4-(morpholin-4-ylmethyl)phenyl]methyl]carbamate
• InChI: InChI=1S/C17H26N2O3/c1-17(2,3)22-16(20)18-12-14-4-6-15(7-5-14)13-19-8-10-21-11-9-19/h4-7H,8-13H2,1-3H3,(H,18,20)
• InChI Key: XZTPUSGBMCCFKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=C(C=C1)CN2CCOCC2

Description

(4-Morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H26N2O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

(4-Formyl-benzyl)-carbamic acid tert-butyl ester Compound 15a (555 mg, 2.37 mmol, prepared as described in Far A R, Cho Y L, Rang A, Rudkewich D M, Rebek J, Tetrahedron, 2002, 58(4), 741-756) was added to a solution of morpholine (207 μL, 2.37 mmol) in MeOH (5 mL) and acetic acid (0.20 mL). The mixture was stirred for 1 hr and then 95% NaBH3CN (198 mg, 3.0 mmol) was added. The reaction was diluted after 2 hr with saturated NaHCO3 and extracted with EtOAc to provide (4-morpholin-4-ylmethyl-benzyl)-carbamic acid tert-butyl ester Compound 15b (230 mg), isolated by flash chromatography as a white solid. MS 307 (MH+). Compound 15b (230 mg, 0.752 mmol) was deprotected with 20% TFA in DCM (10 mL) to provide 4-morpholin-4-ylmethyl-benzylamine Compound 15c (63 mg) upon work-up. MS 207 (MH+).